molecular formula C22H21N3O5 B2680508 Ethyl 4-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate CAS No. 922068-29-9

Ethyl 4-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate

Cat. No. B2680508
CAS RN: 922068-29-9
M. Wt: 407.426
InChI Key: PVRQOLWCMHAUNL-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

The compound is a complex organic molecule that includes a benzo[d][1,3]dioxol-5-ylmethyl group . This group is found in many natural products and synthetic compounds with important pharmaceutical and biological applications .


Molecular Structure Analysis

The molecular structure of this compound is likely complex due to the presence of multiple functional groups. The benzo[d][1,3]dioxol-5-ylmethyl group, for example, has been characterized by various spectroscopic techniques .

Scientific Research Applications

Potential Applications in Synthesis and Characterization of Heterocyclic Compounds

Research involving similar chemical structures often focuses on the synthesis and characterization of heterocyclic compounds. For example, studies have demonstrated the synthesis of various imidazolone derivatives and Schiff and Mannich bases of isatin derivatives, which are crucial in the development of pharmaceuticals and materials science (Bezenšek et al., 2012) (Bekircan & Bektaş, 2008). Such methodologies could potentially be applied to the synthesis and functionalization of the compound , indicating its utility in creating novel chemical entities with specific biological or physical properties.

Applications in Antimicrobial and Antioxidant Research

Compounds with similar chemical frameworks have been investigated for their antimicrobial and antioxidant properties. Studies have reported the synthesis and evaluation of new quinazolines and pyrimidinone derivatives as potential antimicrobial agents (Desai, Shihora, & Moradia, 2007) (George, Sabitha, Kumar, & Ravi, 2010). These studies highlight the potential of structurally related compounds in contributing to the discovery of new treatments for infectious diseases and conditions associated with oxidative stress.

Potential in Material Science and Photoreactive Studies

The research into photoreactive rearrangements of dihydro-1,3-thiazines and related compounds underscores the potential of complex heterocyclic compounds in material science and as photochemical probes (Bhatia et al., 1998). Such studies suggest avenues for exploring the photophysical properties of the compound , potentially leading to applications in the development of new photoreactive materials or as a component in photo-initiated chemical reactions.

Exploration in Drug Discovery and Biological Studies

Finally, the synthesis of related compounds and their evaluation as anticancer agents indicates a significant interest in the development of new therapeutic agents (Gad et al., 2020). This area of research is particularly relevant to the compound , suggesting potential applications in probing biological pathways, screening for biological activity, and the development of novel therapeutic agents targeting specific diseases.

properties

IUPAC Name

ethyl 4-(1,3-benzodioxol-5-ylmethylamino)-1-(4-methylphenyl)-6-oxopyridazine-3-carboxylate
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C22H21N3O5/c1-3-28-22(27)21-17(23-12-15-6-9-18-19(10-15)30-13-29-18)11-20(26)25(24-21)16-7-4-14(2)5-8-16/h4-11,23H,3,12-13H2,1-2H3
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

PVRQOLWCMHAUNL-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCOC(=O)C1=NN(C(=O)C=C1NCC2=CC3=C(C=C2)OCO3)C4=CC=C(C=C4)C
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C22H21N3O5
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

407.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

Ethyl 4-((benzo[d][1,3]dioxol-5-ylmethyl)amino)-6-oxo-1-(p-tolyl)-1,6-dihydropyridazine-3-carboxylate

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.